(±)5(6)-EET-d11
Overview
Description
(±)5(6)-EET-d11 contains 11 deuterium atoms at the 16, 16/', 17, 17/', 18, 18/' ,19, 19/' ,20, 20, and 20 positions. It is intended for use as an internal standard for the quantification of (±)5(6)-EET by GC- or LC-mass spectrometry (MS). (±)5(6)-EET is biosynthesized in rat and rabbit liver microsomes by cCYP450. In neuroendocrine cells, such as the anterior pituitary and pancreatic islet, (±)5(6)-EET has been implicated in the mobilization of Ca
Scientific Research Applications
Electronic Energy Transfer (EET) in Molecular Systems
Research has explored the role of Electronic Energy Transfer (EET) in various biological processes and artificial systems. For instance, (Ziessel & Harriman, 2011) discussed EET's significance in directing energy for initiating chemical reactions, highlighting the potential of EET in developing advanced molecular sensors and artificial light harvesters. Similarly, (Eisinger, Blumberg, & Dale, 1981) focused on the orientational effects in EET, crucial for structural analysis in molecular biology and polymer science.
EET in Brain Function and Neurological Research
In neurological research, studies like (Alkayed et al., 1996) have identified brain epoxygenase activity in astrocytes, linking EETs to the control of cerebral microcirculation. This suggests a role for EETs in vasodilation and activation of K+ channels in cerebral microvessels.
EET in Photophysical Properties of Materials
Research into the photophysical properties of materials has also seen applications of EET. For example, (Hwang & Scholes, 2011) reviewed how EET influences the photophysical features of π-conjugated polymers, showing that EET can preserve quantum-coherence in these materials.
EET in Artificial Photosynthetic Systems
In the context of artificial photosynthesis, understanding EET is essential for developing efficient light-harvesting systems. (Wiebeler et al., 2017) studied EET in molecular dyads, providing insights into the electrovibrational dynamics following photoexcitation, which is vital for designing high-efficiency photovoltaic technologies.
properties
Molecular Formula |
C20H21D11O3 |
|---|---|
Molecular Weight |
331.5 |
InChI |
InChI=1S/C20H32O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-18-19(23-18)16-14-17-20(21)22/h6-7,9-10,12-13,18-19H,2-5,8,11,14-17H2,1H3,(H,21,22)/b7-6-,10-9-,13-12-/t18-,19+/m1/s1/i1D3,2D2,3D2,4D2,5D2 |
InChI Key |
VBQNSZQZRAGRIX-ILAJXNDCSA-N |
SMILES |
[2H]C(C([2H])([2H])C([2H])([2H])[2H])([2H])C([2H])([2H])C([2H])([2H])/C=CC/C=CC/C=CC[C@@H](O1)[C@@H]1CCCC(O)=O |
synonyms |
(±)5(6)-EpETrE-d11 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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